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Compound of Interest

Compound Name: 1,2,4,5-Tetrahydropentalene

Cat. No.: B15464164

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for the physical properties of 1,2,4,5-tetrahydropentalene
Is not readily available in peer-reviewed literature or chemical databases. This guide provides
computed data for the related isomer, 1,2,3,5-tetrahydropentalene, to offer an estimation of the
expected physical characteristics. Standard experimental protocols for determining these
properties are also detailed.

Introduction

Pentalene and its derivatives are of significant interest in organic chemistry due to their unique
bicyclic structure and electronic properties. The partially saturated tetrahydropentalenes are
important as intermediates in organic synthesis and as ligands in organometallic chemistry.
Understanding the physical properties of these isomers is crucial for their handling, purification,
and application in research and development. This document outlines the available data for a
tetrahydropentalene isomer and provides general methodologies for experimental
determination of key physical properties.

Physical Properties of 1,2,3,5-Tetrahydropentalene
(Computed Data)

The following table summarizes the computationally predicted physical properties for 1,2,3,5-
tetrahydropentalene, a structural isomer of 1,2,4,5-tetrahydropentalene. These values are
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sourced from the PubChem database and should be used as estimations.[1]

Property Value Source
Molecular Formula CsH1o PubChem
Molecular Weight 106.16 g/mol PubChem
Boiling Point Not Available

Melting Point Not Available

Density Not Available

Solubility Not Available

XLogP3 1.8 PubChem
Exact Mass 106.078250319 g/mol PubChem
Topological Polar Surface Area 0 A2 PubChem
Heavy Atom Count 8 PubChem

Experimental Protocols for Physical Property
Determination

While specific experimental data for 1,2,4,5-tetrahydropentalene is unavailable, the following
are standard laboratory protocols that would be employed to determine its physical properties.

Determination of Molecular Weight

Method: Mass Spectrometry (MS)

o Sample Preparation: A dilute solution of the purified compound is prepared in a volatile
organic solvent (e.g., methanol or acetonitrile).

« Injection: The sample is introduced into the mass spectrometer, typically via direct infusion or
coupled with a gas or liquid chromatograph.
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« lonization: The molecules are ionized using a suitable technique, such as Electron lonization
(EI) for volatile compounds or Electrospray lonization (ESI).

e Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., quadrupole, time-of-flight).

o Detection: The detector records the abundance of ions at each m/z value. The molecular ion
peak (M*) will correspond to the molecular weight of the compound.

Determination of Boiling Point

Method: Distillation

e Apparatus Setup: A small-scale distillation apparatus is assembled, including a distillation
flask, condenser, and receiving flask. A thermometer is placed such that the bulb is just
below the side arm of the distillation flask.

e Heating: The compound in the distillation flask is heated gently.

o Observation: The temperature is recorded when the liquid begins to boil and a steady stream
of distillate is collected in the receiving flask. This temperature is the boiling point at the
recorded atmospheric pressure.

o Pressure Correction: If the atmospheric pressure is not at standard pressure (760 mmHg),
the observed boiling point is corrected using a nomograph or the Clausius-Clapeyron
equation.

Determination of Melting Point
Method: Capillary Melting Point Apparatus

o Sample Preparation: A small amount of the solid compound (if applicable) is packed into a
capillary tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a controlled rate.
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o Observation: The temperature range over which the solid first begins to melt until it is
completely liquid is recorded as the melting point range.

Determination of Density

Method: Pycnometer
e Measurement 1: The mass of a clean, dry pycnometer is determined.

o Measurement 2: The pycnometer is filled with distilled water, and its mass is determined. The
temperature of the water is recorded.

o Measurement 3: The pycnometer is emptied, dried, and then filled with the sample liquid. Its
mass is determined.

» Calculation: The density of the sample is calculated using the masses and the known density
of water at the recorded temperature.

Determination of Solubility

Method: Visual Assessment

e Solvent Selection: A range of common laboratory solvents of varying polarities (e.g., water,
ethanol, acetone, dichloromethane, hexane) are selected.

e Procedure: A small, measured amount of the compound is added to a test tube containing a
measured volume of a solvent.

o Observation: The mixture is agitated, and the solubility is observed. The compound is
classified as soluble, partially soluble, or insoluble. This can be quantified by determining the
mass of solute that dissolves in a given volume of solvent at a specific temperature.

Visualizations
Logical Relationship of Physical States

The physical state of a substance like 1,2,4,5-tetrahydropentalene is determined by
temperature and pressure. The following diagram illustrates these fundamental relationships.
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Deposition

Click to download full resolution via product page

Phase transitions of a substance.

Experimental Workflow for Physical Property
Determination

The following diagram outlines a general workflow for the experimental characterization of the
physical properties of a newly synthesized or isolated compound.
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Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Tetrahydropentalene Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15464164#physical-properties-of-1-2-4-5-
tetrahydropentalene]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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